Cas no 776-76-1 (Diphenylmethylsilane)

• Product Name: Diphenylmethylsilane
• CAS No: 776-76-1
• MF: C₁₃H₁₃Si
• MW: 197.327824354172
• MDL: MFCD00008255
• CID: 83070
• PubChem ID: 87568291
• Update Time: 2025-04-18

Diphenylmethylsilane Chemical and Physical Properties

Names and Identifiers

• methyldiphenylsilane
• DIPHENYLMETHYLSILANE
• LS 4880
• NSC 111638
• SID 4555.0
• Silane, methyldiphenyl-
• Benzene, 1,1'-(methylsilylene)bis-
• C13H14Si
• NSC111638
• methyl(diphenyl)silicon
• methyl-di(phenyl)silicon
• Silane, methyldiphenyl-,
• DIPHENYLMETHYL SILANE
• Methyldiphenylsilane, >=97%
• 6116AF
• ST24048097
• D1825
• NSC-111638
• EINECS 212-281-9
• AS-57300
• 776-76-1
• 1,1'-(METHYLSILYLENE)BIS(BENZENE)
• RSW7GCX9EY
• UNII-RSW7GCX9EY
• FT-0625279
• S08000
• A851779
• CS-0158124
• DTXSID70883569
• AKOS015840028
• OKHRRIGNGQFVEE-UHFFFAOYSA-N
• methyldiphenylsilyl
• DB-056242
• Diphenylmethylsilane

• MDL： MFCD00008255
• Inchi： 1S/C13H13Si/c1-14(12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2-11H,1H3
• InChI Key： OKHRRIGNGQFVEE-UHFFFAOYSA-N
• SMILES： [Si](C)(C1C=CC=CC=1)C1C=CC=CC=1 |^1:0|
• BRN： 1867183

Computed Properties

• Exact Mass: 198.08600
• Monoisotopic Mass: 197.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.0389 g/cm3 (20 ºC)
• Melting Point: 20 °C
• Boiling Point: 91°C/1mmHg(lit.)
• Flash Point: >230 °F
• Refractive Index: 1.5747 (589.3 nm 20 ºC)
• Solubility: Insuluble (9.1E-4 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 1.65770
• Solubility: Not determined

Diphenylmethylsilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylarylsilanes
• Other Chemical Reagents Organic Metal Reagents